Cas no 115854-53-0 (2H-Benzimidazol-2-one,5,6-diamino-1,3-dihydro-1-methyl-)

• Product Name: 2H-Benzimidazol-2-one,5,6-diamino-1,3-dihydro-1-methyl-
• CAS No: 115854-53-0
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 130957
• PubChem ID: 10910122
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,5,6-diamino-1,3-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,5,6-diamino-1,3-dihydro-1-methyl-
• 2H-Benzimidazol-2-one,5,6-diamino-1,3-dihydro-1-methyl-(9CI)
• SCHEMBL6651292
• MLAGRNYZSQRCPR-UHFFFAOYSA-N
• 5,6-diamino-3-methyl-1H-benzimidazol-2-one
• 115854-53-0
• 5,6-diamino-1-methyl-benzimidazol-2-one
• 5,6-Diamino-1-methyl-1H-benzo[d]imidazol-2(3H)-one

• Inchi： 1S/C8H10N4O/c1-12-7-3-5(10)4(9)2-6(7)11-8(12)13/h2-3H,9-10H2,1H3,(H,11,13)
• InChI Key： MLAGRNYZSQRCPR-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C(=CC=2N1C)N)N

Computed Properties

• Exact Mass: 178.0856
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• PSA: 84.38